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Compound of Interest

Compound Name: ZAP-180013

Cat. No.: B1683543 Get Quote

Application Notes and Protocols: ZAP-180013
For Researchers, Scientists, and Drug Development
Professionals
Introduction

ZAP-180013 is a potent and specific inhibitor of the Zeta-chain-associated protein kinase 70

(ZAP-70), a critical component of the T-cell receptor (TCR) signaling pathway.[1][2][3] By

disrupting the interaction between the ZAP-70 SH2 domain and immunoreceptor tyrosine-

based activation motifs (ITAMs), ZAP-180013 effectively blocks T-cell activation.[1][2][4] This

mechanism of action makes it a valuable tool for studying autoimmune diseases and T-cell

mediated immune responses. Proper preparation and storage of ZAP-180013 stock solutions

are crucial for ensuring experimental reproducibility and accuracy. These application notes

provide detailed protocols for the preparation and storage of ZAP-180013.
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Parameter Solvent
Concentration/Con
dition

Notes

Solubility DMSO
Up to 550.26 mM (250

mg/mL)[5]

Requires sonication

for complete

dissolution.[2][5] Use

fresh, anhydrous

DMSO as the

compound is moisture

sensitive.[3]

DMSO
100 mM (45.43

mg/mL)[1][6]

A commonly used

stock concentration.

Ethanol 4 mg/mL -

Water Insoluble[3] -

Storage of Solid

Compound
-20°C Up to 3 years[3]

Store in a dry, dark

place.[2]

Storage of Stock

Solution
-20°C

Up to 1 month[3][4][5]

[7]

Aliquot to avoid

repeated freeze-thaw

cycles.[3][7][8]

-80°C Up to 6 months[4][7]

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.[3][7][8]

Experimental Protocols
Protocol 1: Preparation of a 100 mM ZAP-180013 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of ZAP-180013 in Dimethyl

Sulfoxide (DMSO).

Materials:
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ZAP-180013 powder (Molecular Weight: 454.32 g/mol )[1]

Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of ZAP-180013 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of ZAP-180013 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 45.43 mg of ZAP-180013. Note: It is

recommended to use the entire content of a pre-weighed vial to avoid inaccuracies from

handling small powder quantities.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

ZAP-180013 powder. For 45.43 mg, add 1 mL of DMSO to achieve a 100 mM concentration.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles are present, place the vial in an ultrasonic bath for 5-10 minutes, or until the

solution is clear.[5] Gentle warming to 37°C can also aid in dissolution.[9][8]
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Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm syringe filter into a sterile vial.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3][7][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3][4][7]

Visualizations
Diagram 1: ZAP-180013 Mechanism of Action
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Caption: ZAP-180013 inhibits ZAP-70, blocking T-cell activation.

Diagram 2: ZAP-180013 Stock Solution Preparation Workflow
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Caption: Workflow for preparing ZAP-180013 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

